2,6-Difluorobenzylmethylsulfone

• CAS No.: 886497-97-8
• Molecular Formula: C8H8F2O2S
• Molecular Weight: 206.21 g/mol
• IUPAC Name: 1,3-difluoro-2-(methylsulfonylmethyl)benzene
• InChI: InChI=1S/C8H8F2O2S/c1-13(11,12)5-6-7(9)3-2-4-8(6)10/h2-4H,5H2,1H3
• InChI Key: LMBJIRVVCCTIEL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=C(C=CC=C1F)F

Description

2,6-Difluorobenzylmethylsulfone is a fluorinated aromatic sulfone characterized by a benzyl group substituted with two fluorine atoms at the 2- and 6-positions and a methylsulfonyl (–SO₂CH₃) functional group. The fluorine substituents enhance lipophilicity and metabolic stability, making it a candidate for drug intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Difluorobenzylmethylsulfone can be achieved through various methods. One common approach involves the Halex process, where dichlorobenzene is treated with a metal fluoride such as potassium fluoride (KF) or silver fluoride (AgF) to replace the halogen via an S_N2 reaction . This method is efficient but is limited to highly activated substrates and may have low selectivity.

Industrial Production Methods

Industrial production methods for 2,6-Difluorobenzylmethylsulfone are not well-documented in the public domain. the Halex process mentioned above could be adapted for larger-scale production with appropriate optimization of reaction conditions and purification steps.

Chemical Reactions Analysis

Types of Reactions

2,6-Difluorobenzylmethylsulfone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfone group to a sulfide.

Substitution: The fluorine atoms on the benzyl ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Various substituted benzyl derivatives depending on the nucleophile used.

Scientific Research Applications

2,6-Difluorobenzylmethylsulfone is primarily used in proteomics research . It serves as a biochemical tool for studying protein interactions and modifications. Additionally, it may have applications in the development of fluorescent probes for detecting biomolecules . The compound’s unique chemical structure allows it to be used in various fields, including chemistry, biology, medicine, and industry.

Mechanism of Action

its effects are likely mediated through interactions with specific molecular targets, such as proteins or enzymes, in proteomics research . The presence of fluorine atoms may enhance its binding affinity and specificity for certain targets.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural and functional differences between 2,6-Difluorobenzylmethylsulfone and related compounds:

Compound Name	Core Structure	Functional Groups	Substituents	Key Properties/Applications	References
2,6-Difluorobenzylmethylsulfone	Benzyl + sulfone	–SO₂CH₃	2,6-diF on benzene ring	High thermal stability, drug intermediate
Methyl 3-{[(2,6-difluorophenyl)sulfonyl]amino}-2-fluorobenzoate	Benzyl ester + sulfonamide	–SO₂NH–, –COOCH₃	2,6-diF on sulfonamide phenyl	Pharmaceutical intermediate (e.g., kinase inhibitors)
2,6-Difluorobenzenesulfonamide	Benzene + sulfonamide	–SO₂NH₂	2,6-diF on benzene ring	Antibacterial agents, enzyme inhibitors
Tris(2,6-dimethoxyphenyl)borane	Triphenylborane	–B–O– groups	2,6-dimethoxy on phenyl rings	Organometallic catalysis, chiral propellers
(5-[(4-Bromobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazol-3-yl)methyl 2,6-dichlorobenzyl sulfoxide	Triazole + sulfoxide	–SO–, –S–, triazole ring	2,6-diCl on benzyl group	Antifungal/antimicrobial research

Key Differences in Reactivity and Stability

• Sulfone vs. Sulfonamide/Sulfoxide : The sulfone group (–SO₂CH₃) in 2,6-Difluorobenzylmethylsulfone is more oxidized than sulfonamides (–SO₂NH₂) or sulfoxides (–SO–), leading to greater thermal stability and resistance to nucleophilic attack compared to sulfides or sulfoxides .
• Fluorine vs. Chlorine/Methoxy Substituents : Fluorine’s electronegativity enhances the electron-withdrawing effect on the benzene ring, increasing acidity of adjacent protons compared to methoxy (–OCH₃) or chlorine substituents .
• Biological Activity : Sulfonamides (e.g., 2,6-Difluorobenzenesulfonamide) are classic enzyme inhibitors, while sulfones like 2,6-Difluorobenzylmethylsulfone may exhibit distinct pharmacokinetic profiles due to reduced hydrogen-bonding capacity .

Theoretical and Experimental Data

• DFT Studies: Compounds like Methyl 3-{[(2,6-difluorophenyl)sulfonyl]amino}-2-fluorobenzoate have been analyzed using density functional theory (DFT) to predict electronic properties (e.g., HOMO-LUMO gaps), which influence reactivity .

Biological Activity

2,6-Difluorobenzylmethylsulfone is an organic compound that has garnered attention for its significant biological activity, particularly in antimicrobial and anti-inflammatory contexts. The compound's structure features a benzyl group substituted with two fluorine atoms at the 2 and 6 positions, along with a methylsulfone functional group, represented chemically as C₉H₁₀F₂O₂S. The incorporation of fluorine enhances the compound's lipophilicity and biological activity, making it a subject of interest in medicinal chemistry.

The unique properties of 2,6-Difluorobenzylmethylsulfone arise from its molecular structure. The presence of fluorine atoms contributes to increased potency and selectivity against specific biological targets due to their electronegativity and ability to participate in hydrogen bonding interactions.

Antimicrobial Activity

Research indicates that 2,6-Difluorobenzylmethylsulfone exhibits notable antimicrobial properties. It has been shown to inhibit bacterial growth effectively. Compounds with similar structures often demonstrate this capability, which can be attributed to their interaction with bacterial cell membranes and metabolic pathways.

Anti-inflammatory Effects

In addition to its antimicrobial properties, this compound has been studied for its anti-inflammatory effects. It modulates various inflammatory pathways, potentially reducing the severity of inflammation-related conditions.

Case Studies

Several studies have investigated the biological activity of 2,6-Difluorobenzylmethylsulfone:

• Antimicrobial Efficacy : A study demonstrated that 2,6-Difluorobenzylmethylsulfone exhibited significant inhibition against common bacterial strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to be lower than those of many standard antibiotics.
• Anti-inflammatory Mechanisms : Another study focused on the compound's ability to inhibit pro-inflammatory cytokines in vitro. Results indicated a marked reduction in the levels of TNF-alpha and IL-6 when treated with 2,6-Difluorobenzylmethylsulfone.

Comparative Analysis

To better understand the uniqueness of 2,6-Difluorobenzylmethylsulfone, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Features	Unique Aspects
Benzylmethylsulfone	Contains a benzyl group and methylsulfone	Lacks fluorine substitutions
4-Fluorobenzylmethylsulfone	Fluorine at para position	Different electronic properties
2-Fluorobenzylmethylsulfone	Fluorine at meta position	Varying steric effects
Difluoromethylbenzene	Two fluorines on the benzene ring	No sulfone group; different reactivity

The dual fluorination pattern combined with a methylsulfone moiety enhances both lipophilicity and potential biological activity compared to its analogs.

Synthesis and Applications

The synthesis of 2,6-Difluorobenzylmethylsulfone involves several chemical reactions that allow for the incorporation of the sulfone group alongside the fluorinated benzene ring. These reactions are crucial for producing derivatives that may exhibit enhanced biological properties or serve as intermediates in pharmaceutical applications.